5-(Methoxymethyl)-4,5-dihydro-1,3-oxazol-2-amine

• CAS No.: 101993-02-6
• Molecular Formula: C5H10N2O2
• Molecular Weight: 130.15 g/mol
• IUPAC Name: 5-(methoxymethyl)-4,5-dihydro-1,3-oxazol-2-amine
• InChI: InChI=1S/C5H10N2O2/c1-8-3-4-2-7-5(6)9-4/h4H,2-3H2,1H3,(H2,6,7)
• InChI Key: QYLDKTPSEAWJNL-UHFFFAOYSA-N
• Canonical SMILES: COCC1CN=C(O1)N

Description

5-(Methoxymethyl)-4,5-dihydro-1,3-oxazol-2-amine is a substituted oxazoline derivative characterized by a methoxymethyl group at the 5-position of the dihydrooxazole ring. Substitutions at the 4- and 5-positions of this scaffold are known to modulate pharmacological activity, legal status, and metabolic behavior .

Biological Activity

Chemical Structure and Properties

The molecular formula of 5-(Methoxymethyl)-4,5-dihydro-1,3-oxazol-2-amine is $C_6H_{10}N_2O_2$, and it exhibits properties typical of oxazole derivatives. The presence of the methoxymethyl group enhances its reactivity and potential for further functionalization.

Structural Comparison

Compound Name	Structural Features	Unique Aspects
4,5-Dihydro-1,3-oxazol-2-amines	Oxazole ring with amine functionality	Lacks methoxymethyl group; simpler structure
5-(Chloromethyl)-4,5-dihydro-1,3-oxazol-2-amines	Chloromethyl substitution	More reactive due to chlorine; different reactivity
2-Aminooxazoles	Basic oxazole structure	Varies by substituents; less complex than target

This table illustrates how the methoxymethyl substitution may influence the compound's reactivity and biological activity compared to structurally similar compounds.

General Trends in Oxazole Derivatives

Research indicates that oxazole-containing compounds often exhibit significant biological activities, including:

• Antimicrobial : Many oxazoles have shown potential against various microbial strains.
• Anticancer : Some derivatives have demonstrated cytotoxic effects against cancer cell lines.
• Antioxidant : Certain oxazole derivatives possess antioxidant properties that can mitigate oxidative stress.

While specific data on 5-(Methoxymethyl)-4,5-dihydro-1,3-oxazol-2-amine is sparse, its structural characteristics suggest it may share these biological properties.

Antimicrobial Activity

Preliminary studies indicate that compounds similar to 5-(Methoxymethyl)-4,5-dihydro-1,3-oxazol-2-amine could inhibit the growth of microorganisms by disrupting cell wall synthesis or metabolic pathways. This aligns with findings from other oxazole derivatives that have been investigated for their antimicrobial effects.

Case Studies

Case studies involving related compounds highlight the potential of oxazole derivatives in drug development:

• Anticancer Activity : A study found that thiazole-paeonol derivatives exhibited significant cytotoxic effects against multiple cancer cell lines (IC50 values as low as 0.06 µM) .
• Antioxidant Properties : Research has shown that certain thiazole derivatives possess strong antioxidant capabilities, which could be a beneficial property for 5-(Methoxymethyl)-4,5-dihydro-1,3-oxazol-2-amine .

The mechanism of action for oxazole derivatives often involves interaction with specific molecular targets such as enzymes or receptors. For example:

• Enzyme Inhibition : Compounds may inhibit enzymes critical for microbial survival or cancer cell proliferation.

Understanding these mechanisms through further research could elucidate the specific biological activities of 5-(Methoxymethyl)-4,5-dihydro-1,3-oxazol-2-amine.

Comparison with Similar Compounds

Key Structural Differences

The methoxymethyl group distinguishes this compound from analogs with phenyl, methylphenyl, or halogenated aryl substituents. Below is a comparative analysis of structural features:

Compound	5-Substituent	4-Substituent	Molecular Formula	Molecular Weight (g/mol)
Aminorex	Phenyl	H	C₉H₁₀N₂O	162.19
4-Methylaminorex (4-MAR)	Phenyl	Methyl	C₁₀H₁₂N₂O	176.22
4,4’-Dimethylaminorex (4,4’-DMAR)	4-Methylphenyl	Methyl	C₁₁H₁₄N₂O	190.24
4Cl-MAR	4-Chlorophenyl	Methyl	C₁₀H₁₁ClN₂O	210.66
5-(Methoxymethyl)-4,5-dihydro-1,3-oxazol-2-amine	Methoxymethyl	H	C₅H₁₀N₂O₂	130.15*

*Calculated based on molecular formula.

Key Observations :

• Unlike 4-MAR and 4,4’-DMAR, which have methyl groups at the 4-position, this compound retains a hydrogen at the 4-position, possibly reducing steric hindrance at binding sites .

Pharmacological and Neurochemical Profiles

Aminorex analogs primarily act as monoamine transporter inhibitors, increasing synaptic levels of dopamine, norepinephrine, and serotonin, akin to amphetamines and cocaine . Substitutions influence potency and selectivity:

• Aminorex: Moderate affinity for dopamine and serotonin transporters; historically used as an appetite suppressant but withdrawn due to pulmonary hypertension risks .
• 4Cl-MAR : Chlorine substitution may prolong metabolic stability, increasing duration of action .
• However, its ether moiety might confer metabolic resistance via slower demethylation .

Legal Status and Regulatory Considerations

• Aminorex and 4-MAR: Listed under Schedule I/IV of the UN Convention on Psychotropic Substances (1971) and controlled in jurisdictions like the U.S. and Canada .
• 4,4’-DMAR : Emerged as a New Psychoactive Substance (NPS); regulated post-2010 in some regions (e.g., Texas, EU) .
• 5-(Methoxymethyl)-...: Not explicitly controlled in current legislation, mirroring the historical trajectory of aminorex analogs before their classification .

Metabolic Pathways

• Aminorex and 4-MAR: Undergo hydroxylation and N-demethylation, producing metabolites detectable in urine .
• 4,4’-DMAR: Metabolized via ring-opening and oxidation, yielding unique biomarkers like 4,4’-dimethylphenylpropanolamine .
• 5-(Methoxymethyl)-... : Predicted to undergo O-demethylation (forming a hydroxymethyl intermediate) and subsequent conjugation, differing from aryl-substituted analogs.